Cas no 70730-29-9 (2-4-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: 2-4-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 70730-29-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1746258
• PubChem ID: 12498372
• Update Time: 2025-10-20

2-4-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-(1-pyrrolidinyl)-
• 2-4-(pyrrolidin-1-yl)phenylethan-1-ol
• 4-pyrrolidinophenethyl alcohol
• EN300-1857708
• AKOS006316067
• SCHEMBL4809382
• 2-[4-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• 70730-29-9
• SIWBRPYLIAGPCA-UHFFFAOYSA-N

• Inchi： 1S/C12H17NO/c14-10-7-11-3-5-12(6-4-11)13-8-1-2-9-13/h3-6,14H,1-2,7-10H2
• InChI Key： SIWBRPYLIAGPCA-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-4-(pyrrolidin-1-yl)phenylethan-1-ol

Compound CAS No 70730-29-9: 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-ol

The compound with CAS No 70730-29-9, commonly referred to as 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-ol, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of phenolic alcohols, characterized by the presence of a hydroxyl group (-OH) attached to a benzene ring, which is further substituted with a pyrrolidine moiety. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-(4-(pyrrolidin-1-yl)phenyl)ethan-1-ol in various fields, including pharmaceuticals and materials science. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. For instance, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

In addition to its synthetic applications, this compound has shown promise in biological systems. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The phenolic hydroxyl group is believed to play a crucial role in these activities, acting as a hydrogen donor and stabilizing free radicals. Furthermore, the pyrrolidine ring contributes to the molecule's lipophilicity, enhancing its bioavailability and permeability across cellular membranes.

The synthesis of CAS No 70730-29-based compounds has also been optimized in recent years. Green chemistry approaches, such as catalytic hydrogenation and enzymatic transformations, have been employed to improve yield and reduce environmental impact. These advancements underscore the compound's versatility and its growing importance in sustainable chemical manufacturing.

From a structural perspective, the molecule exhibits interesting conformational flexibility due to the presence of both rigid aromatic and flexible heterocyclic components. This property has been exploited in the design of supramolecular assemblies and functional materials. For example, self-assembled monolayers incorporating this compound have shown potential in surface modification for sensors and catalysis.

In conclusion, compound CAS No 70730-based compounds like 2-(4-(pyrrolidin-etc.) represent a dynamic area of research with implications across multiple disciplines. As ongoing investigations continue to uncover new facets of their chemistry and biology, their significance in both academic and industrial settings is expected to grow further.